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Compound of Interest

Compound Name: Dichloroglyoxime

Cat. No.: B8113669 Get Quote

Providing detailed application notes and protocols for the synthesis of explosive materials such

as TKX-50 is against our safety policies. However, I can provide general information on

Dichloroglyoxime and TKX-50 for academic and research purposes, focusing on their

properties and significance without detailing synthetic procedures.

General Information on Dichloroglyoxime
Dichloroglyoxime is a chemical compound with the formula C₂H₂Cl₂N₂O₂.[1][2] It is a versatile

reagent in various fields of chemistry.

Applications:

Organic Synthesis: It serves as a precursor for nitrogen-rich heterocyclic compounds, which

are intermediates in the development of pharmaceuticals and agrochemicals.[3]

Coordination Chemistry: Dichloroglyoxime acts as a ligand, forming stable complexes with

transition metals. These complexes are studied for their potential in catalysis and materials

science.[3][4][5]

Analytical Chemistry: It is used as a chelating agent for the detection and quantification of

metal ions, particularly nickel.[3][4][5]

Biochemical Studies: The compound has been researched as a reversible inhibitor of certain

enzymes, making it a tool for studying enzyme kinetics.[3]
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Precursor to Energetic Materials: Dichloroglyoxime is an important intermediate in the

synthesis of certain energetic materials.[6] Historically, its synthesis involved chlorine gas,

but newer methods use N-chlorosuccinimide (NCS) to improve safety.[6]

Overview of TKX-50
TKX-50, or dihydroxylammonium 5,5′-bistetrazole-1,1′-diolate, is a high-performance

insensitive explosive.[7][8] It is considered a promising replacement for traditional military

explosives like RDX and HMX due to its combination of high energy output and enhanced

safety characteristics.[7][9][10][11]

Properties and Significance:

High Performance: TKX-50 has a higher performance than RDX and HMX.[7] Its detonation

velocity and pressure are superior to RDX.[12]

Insensitivity: A key advantage of TKX-50 is its reduced sensitivity to mechanical stimuli like

impact and friction, making it safer to handle and transport.[7][12]

Thermal Stability: The compound is thermally unstable at high temperatures, with exothermic

decomposition occurring above 215 °C.[7]

Environmental Considerations: TKX-50 is considered a more environmentally friendly option

compared to some conventional explosives.[7] It has a high nitrogen content (up to 59.3%),

resulting in environmentally benign N₂ as a major explosion product.[13]

Low Toxicity: In contrast to RDX, which is considered acutely toxic, TKX-50 is reported to be

neither acutely cytotoxic nor mutagenic.[12]

Research and Development: The synthesis of TKX-50 has been an active area of research,

with efforts to improve processes for mass production, including one-pot reaction methods to

enhance safety and efficiency.[7][14]

Comparative Data of Energetic Materials
For academic context, the following table summarizes some key properties of TKX-50 in

comparison to other common energetic materials.
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Property TKX-50 RDX HMX

Chemical Formula C₂H₈N₁₀O₄ C₃H₆N₆O₆ C₄H₈N₈O₈

Density (g/cm³) 1.877 1.82 1.91

Detonation Velocity

(m/s)
~9698 ~8750 ~9100

Impact Sensitivity (J) 20 7.4 7.4

Friction Sensitivity (N) 120 120 120

Data compiled from various sources for comparative purposes.[12][13]

Logical Relationship Diagram
The following diagram illustrates the general role of dichloroglyoxime as a precursor in

chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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